5-(4-Dimethylaminobenzyl)imidazolidine-2,4-dione

• IUPAC Name: 5-[[4-(dimethylamino)phenyl]methyl]imidazolidine-2,4-dione
• InChI: InChI=1S/C12H15N3O2/c1-15(2)9-5-3-8(4-6-9)7-10-11(16)14-12(17)13-10/h3-6,10H,7H2,1-2H3,(H2,13,14,16,17)
• InChI Key: IWMOQPPEWPBOKP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CC2C(=O)NC(=O)N2
• Molecular Formula: C12H15N3O2
• DSSTOX Substance ID: DTXSID50974348
• Molecular Weight: 233.27 g/mol
• CAS RN: 58841-92-2

Description

5-(4-Dimethylaminobenzyl)imidazolidine-2,4-dione is a chemical compound with the molecular formula C12H15N3O2. It has been prepared by catalytic hydrogenation of the corresponding benzylidene compound.

Synthesis Analysis

The synthesis of 5-(4-Dimethylaminobenzyl)imidazolidine-2,4-dione involves a mixture of 69.3 g (0.30 mole) of 5-(4-dimethylaminobenzylidene)imidazolidine-2,4-dione (IV), 600 ml of 1 N KOH, and 15 g of.

Molecular Structure Analysis

The molecular structure of this compound is based on its molecular formula C12H15N3O2. More detailed structural information may be obtained from a 2D Mol file.

Physical And Chemical Properties Analysis

The molecular weight of 5-(4-Dimethylaminobenzyl)imidazolidine-2,4-dione is 233.27. More detailed physical and chemical properties may be obtained from a dedicated chemical database or resource.

Scientific Research Applications

Antidepressant Activity

5-(4-Dimethylaminobenzyl)imidazolidine-2,4-dione has been explored for its antidepressant properties. In a study conducted in 1980, it was synthesized and tested for antidepressant activity in mice. The results indicated potential antidepressant activity, with a mechanism different from that of tricyclic antidepressants and monoamine oxidase inhibitors (Wessels, Schwan, & Pong, 1980).

DNA Binding Studies

In 2013, a study on the DNA binding affinity of imidazolidine derivatives, including 5-(4-Dimethylaminobenzyl)imidazolidine-2,4-dione, was performed using cyclic voltammetry and UV-Vis spectroscopy. This study was motivated by the anti-tumor activity and biological applications of imidazolidines, suggesting potential use in anti-cancer drugs (Shah et al., 2013).

Electrochemical Oxidation Studies

Another aspect of scientific research involving this compound is its electrochemical behavior. A study in 2012 examined the electrochemical oxidation of hydantoin derivatives, including 5-(4-Dimethylaminobenzyl)imidazolidine-2,4-dione, providing insights into the structure-activity relationships and potential biochemical actions of this class of compounds (Nosheen et al., 2012).

Thermal Properties in Polymers

The compound has also been studied in the context of novel polymers. Research conducted in 2012 explored the thermal properties of polymers based on poly(hydantoin-methyl-p-styrene) using derivatives of hydantoin, including 5-(4-Dimethylaminobenzyl)imidazolidine-2,4-dione. This study contributes to understanding the thermal stability and potential applications of such polymers in various fields (Kaczmarek, Chylińska, & Ziegler-Borowska, 2012).

Mechanism of Action

Antidepressant testing in mice indicated that its ED50 values for antagonism of tetrabenazine-induced ptosis and potentiation of levodopa-induced behavioral changes were 42 and 17 mg/kg po, respectively. In vitro neurochemical studies demonstrated that this compound did not inhibit the uptake of selected biogenic amines into crude synaptosomes of mouse whole brain, and it did not have significant monoamine oxidase inhibitory activity in vivo and in vitro.

Future Directions

Future research could focus on further exploring the antidepressant activity of this compound. Additionally, the synthesis of new hybrid compounds with Oxazepines, Diazepines, and Quinazolin compounds could be an interesting direction.